Cas no 89062-26-0 (1,5-Hexadien-1-ol)

• Product name: 1,5-Hexadien-1-ol
• CAS No: 89062-26-0
• MF: C₆H₁₀O
• MW: 98.1430020332336
• CID: 613767
• PubChem ID: 21720685

1,5-Hexadien-1-ol Chemical and Physical Properties

Names and Identifiers

• 1,5-Hexadien-1-ol
• hexa-1,5-dien-1-ol
• 89062-26-0

• Inchi： InChI=1S/C6H10O/c1-2-3-4-5-6-7/h2,5-7H,1,3-4H2/b6-5+
• InChI Key： GECNPQBYSXWHPF-AATRIKPKSA-N
• SMILES： C=CCCC=CO

Computed Properties

• Exact Mass: 98.073164938g/mol
• Monoisotopic Mass: 98.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 64.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 1.7